Cas no 78071-32-6 (3-Thiophenecarboxylicacid, 4-fluoro-)

3-Thiophenecarboxylic acid, 4-fluoro-, is a fluorinated heterocyclic carboxylic acid derivative with applications in pharmaceutical and agrochemical synthesis. The presence of both a carboxylic acid group and a fluorine substituent on the thiophene ring enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, amide formations, and other functionalizations. The fluorine atom improves metabolic stability and bioavailability in drug development, while the thiophene core contributes to electronic and steric properties useful in material science. This compound is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes. Its structural features make it valuable for designing biologically active molecules and advanced materials.

3-Thiophenecarboxylicacid, 4-fluoro- structure

78071-32-6 structure

Product Name:3-Thiophenecarboxylicacid, 4-fluoro-

CAS No:78071-32-6

MF:C₅H₃FO₂S

MW:146.139523744583

CID:551458

PubChem ID:819051

Update Time:2025-06-27

3-Thiophenecarboxylicacid, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylicacid, 4-fluoro-
- 3-Thiophenecarboxylicacid,4-fluoro-(9CI)
- 4-fluorothiophene-3-carboxylic acid
- 4-Fuorothiophene-3-carboxylic acid
- AC1LGCM1
- AG-H-13132
- CTK2H5943
- SureCN8306621
- AT16774
- EN300-6482337
- DTXSID60356035
- starbld0017280
- 78071-32-6
- AKOS006383130
- CS-0377033
- SCHEMBL8306621
- Inchi： 1S/C5H3FO2S/c6-4-2-9-1-3(4)5(7)8/h1-2H,(H,7,8)
- InChI Key： ZFFFUSVAMHBQHF-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)O)=C1)F

Computed Properties

Exact Mass: 145.98379
Monoisotopic Mass: 145.98377867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 37.3

3-Thiophenecarboxylicacid, 4-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6482337-0.05g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	0.05g	$315.0	2023-05-30
Enamine	EN300-6482337-0.1g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	0.1g	$470.0	2023-05-30
Enamine	EN300-6482337-0.25g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	0.25g	$672.0	2023-05-30
Enamine	EN300-6482337-0.5g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	0.5g	$1058.0	2023-05-30
Enamine	EN300-6482337-1.0g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	1g	$1357.0	2023-05-30
Enamine	EN300-6482337-2.5g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	2.5g	$2660.0	2023-05-30
Enamine	EN300-6482337-5.0g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	5g	$3935.0	2023-05-30
Enamine	EN300-6482337-10.0g	4-fluorothiophene-3-carboxylic acid	78071-32-6	95%	10g	$5837.0	2023-05-30
A2B Chem LLC	AE03812-50mg	3-Thiophenecarboxylicacid, 4-fluoro-	78071-32-6	95%	50mg	$367.00	2024-04-19
A2B Chem LLC	AE03812-100mg	3-Thiophenecarboxylicacid, 4-fluoro-	78071-32-6	95%	100mg	$530.00	2024-04-19

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Additional information on 3-Thiophenecarboxylicacid, 4-fluoro-

Comprehensive Overview of 3-Thiophenecarboxylicacid, 4-fluoro- (CAS No. 78071-32-6)

3-Thiophenecarboxylicacid, 4-fluoro- (CAS No. 78071-32-6) is a fluorinated thiophene derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a thiophene ring substituted with a carboxylic acid group and a fluoro moiety at the 4-position, serves as a versatile building block in organic synthesis. Its molecular formula, C₅H₃FO₂S, highlights its potential for creating high-value intermediates in drug discovery and material science.

The growing demand for fluorinated heterocycles like 3-Thiophenecarboxylicacid, 4-fluoro- is driven by their enhanced bioavailability and metabolic stability, making them pivotal in modern medicinal chemistry. Researchers frequently explore its applications in designing kinase inhibitors, antimicrobial agents, and electronic materials. A surge in Google searches for terms such as "fluoro-thiophene derivatives" and "CAS 78071-32-6 applications" reflects the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, 3-Thiophenecarboxylicacid, 4-fluoro- is synthesized via halogenation or carboxylation of thiophene precursors, followed by selective fluorination. Its electron-withdrawing properties, attributed to the fluoro substituent, make it invaluable in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. These reactions are critical for constructing complex molecules in pharmaceuticals, aligning with the industry's shift toward green chemistry and atom-efficient methodologies.

Environmental and regulatory considerations also shape the discourse around 3-Thiophenecarboxylicacid, 4-fluoro-. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecological impact are under study, coinciding with rising public interest in "sustainable chemical synthesis" and "eco-friendly fluorochemicals."

In material science, 3-Thiophenecarboxylicacid, 4-fluoro- contributes to the development of conductive polymers and OLEDs. Its ability to modulate electronic properties makes it a candidate for next-generation flexible electronics, a topic trending in AI-driven research analytics. Patent databases reveal increasing filings involving this compound, particularly in optoelectronic devices and sensors.

To address common queries, 3-Thiophenecarboxylicacid, 4-fluoro- is commercially available through specialty chemical suppliers, with purity grades tailored for R&D or industrial use. Analytical techniques like HPLC, NMR, and mass spectrometry ensure quality control, a concern frequently highlighted in search engine data. Storage recommendations typically advise protection from moisture and light to maintain stability.

In summary, 3-Thiophenecarboxylicacid, 4-fluoro- (CAS No. 78071-32-6) exemplifies the intersection of innovation and practicality in chemical sciences. Its multidisciplinary applications—from life-saving drugs to advanced materials—underscore why it remains a focal point for researchers and industries alike.